methyl 4-{[2-[(2-methoxybenzoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoate

• IUPAC Name: methyl 4-[[(E)-2-[(2-methoxybenzoyl)amino]-3-(3-nitrophenyl)prop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C25H21N3O7/c1-34-22-9-4-3-8-20(22)23(29)27-21(15-16-6-5-7-19(14-16)28(32)33)24(30)26-18-12-10-17(11-13-18)25(31)35-2/h3-15H,1-2H3,(H,26,30)(H,27,29)/b21-15+
• InChI Key: PLNYCRNHSYLNKQ-RCCKNPSSSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC(=CC2=CC(=CC=C2)[N+](=O)[O-])C(=O)NC3=CC=C(C=C3)C(=O)OC
• Isomeric SMILES: COC1=CC=CC=C1C(=O)N/C(=C/C2=CC(=CC=C2)[N+](=O)[O-])/C(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C25H21N3O7
• Molecular Weight: 475.4 g/mol

Description

Methyl 4-{[2-[(2-methoxybenzoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoate is a synthetic compound that belongs to the class of acryloyl-amino benzoates. It has been extensively studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology.

Scientific Research Applications

Methyl 4-{[2-[(2-methoxybenzoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoate has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. The compound has been used in various in vitro and in vivo studies to investigate its effects on different biological systems.

Mechanism of Action

The mechanism of action of methyl 4-{[2-[(2-methoxybenzoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoate is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation, oxidative stress, and cancer development. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. It has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer development.
Biochemical and Physiological Effects
Methyl 4-{[2-[(2-methoxybenzoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoate has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandin E2 (PGE2), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6). The compound has also been shown to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). In addition, it has been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

Methyl 4-{[2-[(2-methoxybenzoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoate has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It has been extensively studied and its properties are well characterized. The compound has been shown to have potent anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for further research.
However, there are also some limitations associated with the use of methyl 4-{[2-[(2-methoxybenzoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoate in lab experiments. The compound has not been extensively studied in vivo, and its safety and efficacy in humans are not well established. In addition, the compound may have off-target effects on other biological systems, which could limit its usefulness in certain applications.

Future Directions

There are several future directions for research on methyl 4-{[2-[(2-methoxybenzoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoate. One area of research could focus on the development of more efficient synthesis methods for the compound. Another area of research could focus on the investigation of the compound's effects on different biological systems, such as the cardiovascular and nervous systems. Furthermore, the compound could be tested in preclinical and clinical studies to evaluate its safety and efficacy as a potential therapeutic agent for inflammatory diseases and cancer. Finally, the compound could be modified to improve its pharmacokinetic properties, such as its bioavailability and half-life, which could enhance its therapeutic potential.

Synthesis Methods

Methyl 4-{[2-[(2-methoxybenzoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoate can be synthesized through a multi-step process that involves the reaction of 2-methoxybenzoyl chloride with 3-nitroaniline to form 2-(2-methoxybenzoylamino)-3-nitroanilide. This intermediate is then reacted with ethyl acetoacetate and sodium ethoxide to produce ethyl 4-{[2-[(2-methoxybenzoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoate. Finally, the compound is methylated using dimethyl sulfate to yield methyl 4-{[2-[(2-methoxybenzoyl)amino]-3-(3-nitrophenyl)acryloyl]amino}benzoate.